Cas no 6232-95-7 (1-Octadecanamine, ethanedioate (2:1))

• Product Name: 1-Octadecanamine, ethanedioate (2:1)
• CAS No: 6232-95-7
• MF: C₃₈H₈₀N₂O₄
• MW: 629.052812576294
• CID: 1637982
• PubChem ID: 71387499
• Update Time: 2025-04-21

1-Octadecanamine, ethanedioate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanamine, ethanedioate (2:1)
• octadecan-1-amine,oxalic acid
• 6232-95-7
• DTXSID00809616
• Oxalic acid--octadecan-1-amine (1/2)

• Inchi： 1S/2C18H39N.C2H2O4/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;3-1(4)2(5)6/h2*2-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key： UCFMBIOYXPWXJR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.NCCCCCCCCCCCCCCCCCC.NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 628.6122
• Monoisotopic Mass: 628.61180904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64